Cas no 874527-62-5 (4-methylcyclohex-3-ene-1-sulfonyl chloride)

• Product Name: 4-methylcyclohex-3-ene-1-sulfonyl chloride
• CAS No: 874527-62-5
• MF: C₇H₁₁ClO₂S
• MW: 194.679040193558
• CID: 5226484
• PubChem ID: 55280023
• Update Time: 2026-03-07

4-methylcyclohex-3-ene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-sulfonyl chloride, 4-methyl-
• 4-methylcyclohex-3-ene-1-sulfonyl chloride

• Inchi： 1S/C7H11ClO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2,7H,3-5H2,1H3
• InChI Key： XJLDAKNKZYBQPO-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)CCC(C)=CC1

Computed Properties

• Exact Mass: 194.0168285g/mol
• Monoisotopic Mass: 194.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 4-methylcyclohex-3-ene-1-sulfonyl chloride

Introduction to 4-Methylcyclohex-3-ene-1-sulfonyl Chloride (CAS No. 874527-62-5)

4-Methylcyclohex-3-ene-1-sulfonyl chloride (CAS No. 874527-62-5) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its cyclohexene ring and sulfonyl chloride functional group, which contribute to its reactivity and utility in synthetic chemistry.

The chemical structure of 4-methylcyclohex-3-ene-1-sulfonyl chloride consists of a six-membered cyclohexene ring with a methyl group at the 4-position and a sulfonyl chloride group at the 1-position. The presence of the sulfonyl chloride group makes this compound highly reactive, particularly in nucleophilic substitution reactions. This reactivity is crucial for its use as an intermediate in the synthesis of more complex molecules.

Recent research has highlighted the importance of 4-methylcyclohex-3-ene-1-sulfonyl chloride in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a key intermediate in the synthesis of potent anti-inflammatory agents. The researchers found that derivatives of 4-methylcyclohex-3-ene-1-sulfonyl chloride exhibited significant anti-inflammatory activity, making them promising candidates for further drug development.

In addition to its pharmaceutical applications, 4-methylcyclohex-3-ene-1-sulfonyl chloride has also been investigated for its potential use in agrochemicals. A study published in the Pest Management Science (2020) reported that this compound can be used as an intermediate in the synthesis of novel herbicides with improved selectivity and efficacy. The researchers noted that the unique structure of 4-methylcyclohex-3-ene-1-sulfonyl chloride allows for the design of herbicides that are more environmentally friendly and less toxic to non-target organisms.

The versatility of 4-methylcyclohex-3-ene-1-sulfonyl chloride extends to materials science as well. A recent study published in the Journal of Polymer Science: Part A: Polymer Chemistry (2022) explored the use of this compound in the synthesis of advanced polymers with enhanced mechanical properties. The researchers found that incorporating 4-methylcyclohex-3-ene-1-sulfonyl chloride into polymer chains resulted in materials with improved tensile strength and thermal stability, making them suitable for high-performance applications such as aerospace and automotive industries.

The synthetic pathways for producing 4-methylcyclohex-3-ene-1-sulfonyl chloride have been well-documented in the literature. One common method involves the reaction of 4-methylcyclohexene with chlorosulfonic acid, followed by purification through distillation or column chromatography. This process yields high-purity 4-methylcyclohex-3-ene-1-sulfonyl chloride, which can be further used in various synthetic transformations.

In terms of safety and handling, it is important to note that 4-methylcyclohex-3-ene-1-sulfonyl chloride, like many sulfonyl chlorides, is a reactive compound that can release toxic fumes when exposed to moisture or heat. Therefore, it should be handled with appropriate personal protective equipment (PPE) and stored under dry conditions to ensure safety.

The market demand for 4-methylcyclohex-3-ene-1-sulfonyl chloride is expected to grow steadily over the next few years, driven by increasing demand from pharmaceutical, agrochemical, and materials science industries. According to a market report by Grand View Research (2023), the global market for organic intermediates is projected to reach USD 65 billion by 2028, with compounds like 4-methylcyclohex-3-ene-1-sulfonyl chloride playing a significant role in this growth.

In conclusion, 4-methylcyclohex-3-ene-1-sulfonyl chloride (CAS No. 874527-62-5) is a valuable organic compound with a wide range of applications in various fields. Its unique chemical structure and reactivity make it an essential intermediate in the synthesis of novel pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new uses for this compound, its importance in modern chemistry is likely to increase further.